Cas no 37969-12-3 (4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]-)

4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]- structure
37969-12-3 structure
Product name:4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]-
CAS No:37969-12-3
MF:C28H40N2O5
MW:484.627608299255
CID:321530
PubChem ID:267703

4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinepropanamide,N,1-bis[2-(3,4-dimethoxyphenyl)ethyl]-
    • N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[1-[2-(3,4-dimethoxyphenyl)ethyl]piperidin-4-yl]propanamide
    • AC1L6IQ1
    • AC1Q5P5Q
    • AR-1K3576
    • n-[2-(3,4-dimethoxyphenyl)ethyl]-3-{1-[2-(3,4-dimethoxyphenyl)ethyl]piperidin-4-yl}propanamide
    • NSC107295
    • NSC-107295
    • DTXSID30296050
    • 37969-12-3
    • Inchi: InChI=1S/C28H40N2O5/c1-32-24-8-5-22(19-26(24)34-3)11-15-29-28(31)10-7-21-12-16-30(17-13-21)18-14-23-6-9-25(33-2)27(20-23)35-4/h5-6,8-9,19-21H,7,10-18H2,1-4H3,(H,29,31)
    • InChI Key: YKLFURCFCJAWLX-UHFFFAOYSA-N
    • SMILES: COC1=C(OC)C=CC(CCNC(=O)CCC2CCN(CCC3C=CC(OC)=C(OC)C=3)CC2)=C1

Computed Properties

  • Exact Mass: 484.2939
  • Monoisotopic Mass: 484.294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 13
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.3Ų
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.087
  • Boiling Point: 645.9°C at 760 mmHg
  • Flash Point: 344.4°C
  • Refractive Index: 1.534
  • PSA: 69.26
  • LogP: 4.44340

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